Cas no 50319-14-7 (Phenol, 2-methyldinitro-, lead salt)

• Product Name: Phenol, 2-methyldinitro-, lead salt
• CAS No: 50319-14-7
• MF: C₁₄H₁₀N₄O₁₀Pb
• MW: 601.450000286102
• CID: 933549
• PubChem ID: 6452191
• Update Time: 2025-04-19

Phenol, 2-methyldinitro-, lead salt Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-methyldinitro-, lead salt
• lead(2+),2-methyl-3,4-dinitrophenolate
• DTXSID20198337
• YDMVXIXGWQILMV-UHFFFAOYSA-L
• 50319-14-7

• Inchi： 1S/2C7H6N2O5.Pb/c2*1-4-6(10)3-2-5(8(11)12)7(4)9(13)14;/h2*2-3,10H,1H3;/q;;+2/p-2
• InChI Key： YDMVXIXGWQILMV-UHFFFAOYSA-L
• SMILES： [Pb+2].[O-]C1=CC=C(C(=C1C)[N+](=O)[O-])[N+](=O)[O-].[O-]C1=CC=C(C(=C1C)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 598.0127
• Monoisotopic Mass: 602.01634g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 29
• Rotatable Bond Count: 0
• Complexity: 245
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 229Ų

Experimental Properties

• PSA: 218.68

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Nitrotoluenes